1-(4-ethoxyphenyl)-4-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(4-ethoxyphenyl)-4-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C26H24FN3O2/c1-2-32-21-13-11-20(12-14-21)29-17-19(15-25(29)31)26-28-23-9-5-6-10-24(23)30(26)16-18-7-3-4-8-22(18)27/h3-14,19H,2,15-17H2,1H3
• InChI Key: QBNWDDQITPJKSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5F
• Molecular Formula: C26H24FN3O2
• Molecular Weight: 429.5 g/mol

Description

1-(4-ethoxyphenyl)-4-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research. It is a pyrrolidine-based compound that exhibits potential for various biological applications.

Scientific Research Applications

Antimicrobial Applications

• Mycobacterium Tuberculosis Inhibitors: A study by Jeankumar et al. (2013) described the synthesis of compounds for in vitro evaluation against Mycobacterium smegmatis and Mycobacterium tuberculosis, indicating potential application as antimycobacterial agents Jeankumar et al., 2013.
• Antibacterial Activity: Liu Jianhong (2006) explored benzimidazole derivatives synthesized under microwave irradiation for their antibacterial activities, presenting a method for addressing bacterial resistance Liu Jianhong, 2006.

Anticancer Applications

• EGFR Inhibitors: Karayel (2021) conducted molecular docking studies on benzimidazole derivatives, highlighting their potential as EGFR inhibitors for cancer treatment Karayel, 2021.
• PARP Inhibitors: Penning et al. (2010) identified a compound with potent PARP inhibitory activity, suggesting its utility in cancer therapy Penning et al., 2010.

Anti-Alzheimer's Applications

• Potential Anti-Alzheimer's Agents: Gupta et al. (2020) synthesized N-benzylated derivatives evaluated for anti-Alzheimer's activity, indicating a promising avenue for the management of Alzheimer's disease Gupta et al., 2020.

Material Science Applications

• Polyimides: Zhang et al. (2005) discussed the synthesis of novel polyimides from aromatic diamine monomers, showcasing applications in high-performance materials Zhang et al., 2005.